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Compound of Interest

Compound Name:
2-cyano-N-(2-

methoxyethyl)acetamide

Cat. No.: B076922 Get Quote

A comprehensive technical guide on the physicochemical properties of 2-cyano-N-(2-
methoxyethyl)acetamide, with a focus on its melting point and synthesis. This document is

intended for researchers, scientists, and professionals in the field of drug development and

chemical research.

Physicochemical Properties
The melting point of 2-cyano-N-(2-methoxyethyl)acetamide has been reported in scientific

literature. The data is summarized in the table below.

Compound Name CAS Number Melting Point (°C)

2-cyano-N-(2-

methoxyethyl)acetamide
Not Specified 51-53

Data sourced from the doctoral thesis of Belén Cid Vidal, University of Santiago de Compostela

(2000).

Experimental Protocols
The reported melting point was determined following the synthesis and purification of the

compound. The experimental procedure for the synthesis is detailed below.
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Synthesis of 2-cyano-N-(2-methoxyethyl)acetamide
The synthesis of 2-cyano-N-(2-methoxyethyl)acetamide is achieved through the reaction of

ethyl cyanoacetate with 2-methoxyethylamine.

Reaction Scheme:

Ethyl Cyanoacetate

2-cyano-N-(2-methoxyethyl)acetamide

Reaction

2-Methoxyethylamine

Click to download full resolution via product page

Synthesis Workflow

Procedure:

A mixture of ethyl cyanoacetate (1 equivalent) and 2-methoxyethylamine (1.2 equivalents) is

stirred at room temperature. The reaction is monitored, and upon completion, the resulting

product, 2-cyano-N-(2-methoxyethyl)acetamide, is isolated and purified. The original study

reporting this synthesis indicated the reaction was carried out without a solvent.

Melting Point Determination
The melting point of the purified 2-cyano-N-(2-methoxyethyl)acetamide was determined

using standard laboratory techniques. While the specific apparatus was not detailed in the

source, a typical procedure involves:

Sample Preparation: A small amount of the crystalline solid is packed into a capillary tube.

Apparatus: A calibrated melting point apparatus is used.

Heating: The sample is heated at a controlled rate.
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Observation: The temperature range over which the solid melts is recorded as the melting

point.

The reported range of 51-53 °C indicates the temperature at which the substance begins to

melt and the temperature at which it is completely liquid.

Logical Relationships in Synthesis
The synthesis of 2-cyano-N-(2-methoxyethyl)acetamide is a nucleophilic acyl substitution

reaction. The logical flow of this process is depicted in the diagram below.

Start: Reactants

Mixing Ethyl Cyanoacetate
and 2-Methoxyethylamine

Nucleophilic attack of the amine
on the ester carbonyl

Formation of a tetrahedral intermediate

Elimination of ethanol

End: Product Formation
(2-cyano-N-(2-methoxyethyl)acetamide)
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Reaction Mechanism Logic

This document provides a concise yet thorough overview of the melting point and synthesis of

2-cyano-N-(2-methoxyethyl)acetamide, tailored for a scientific audience. The provided data

and protocols are based on the available scientific literature.

To cite this document: BenchChem. [2-cyano-N-(2-methoxyethyl)acetamide melting point].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076922#2-cyano-n-2-methoxyethyl-acetamide-
melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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